Cas no 830319-65-8 (Pyrrolidine, 3-(3,4-dimethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-)

Pyrrolidine, 3-(3,4-dimethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]- structure
830319-65-8 structure
Product Name:Pyrrolidine, 3-(3,4-dimethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-
CAS No:830319-65-8
MF:C19H23NO4S
MW:361.455224275589
CID:679596
PubChem ID:12192782
Update Time:2025-04-19

Pyrrolidine, 3-(3,4-dimethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine, 3-(3,4-dimethoxyphenyl)-1-[(4-methylphenyl)sulfonyl]-
    • 3-(3,4-dimethoxyphenyl)-1-(4-methylphenyl)sulfonylpyrrolidine
    • 830319-65-8
    • DTXSID90479882
    • Inchi: 1S/C19H23NO4S/c1-14-4-7-17(8-5-14)25(21,22)20-11-10-16(13-20)15-6-9-18(23-2)19(12-15)24-3/h4-9,12,16H,10-11,13H2,1-3H3
    • InChI Key: LZVOIMJUCKTGLD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CCC(C2C=CC(=C(C=2)OC)OC)C1)(=O)=O

Computed Properties

  • Exact Mass: 361.13477939g/mol
  • Monoisotopic Mass: 361.13477939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 524
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 64.2Ų
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